Cas no 128143-88-4 (2,6-Bis(2-pyridyl)-4(1H)-pyridone)

2,6-Bis(2-pyridyl)-4(1H)-pyridone is a heterocyclic compound featuring a central pyridone ring flanked by two pyridyl substituents. Its rigid, planar structure and nitrogen-rich coordination sites make it a valuable ligand in coordination chemistry, particularly for forming stable metal complexes. The compound exhibits strong chelating properties, enabling applications in catalysis, supramolecular chemistry, and materials science. Its electronic properties and ability to participate in hydrogen bonding further enhance its utility in designing functional molecular systems. The compound's well-defined structure and synthetic reproducibility ensure consistent performance in research and industrial applications, particularly where precise molecular recognition or metal ion binding is required.

2,6-Bis(2-pyridyl)-4(1H)-pyridone structure

128143-88-4 structure

Product Name:2,6-Bis(2-pyridyl)-4(1H)-pyridone

CAS No:128143-88-4

MF:C₁₅H₁₁N₃O

MW:249.267342805862

MDL:MFCD01321386

CID:103032

PubChem ID:87560752

Update Time:2025-06-09

2,6-Bis(2-pyridyl)-4(1H)-pyridone Chemical and Physical Properties

Names and Identifiers

- [2,2':6',2''-Terpyridin]-4'(1'H)-one
- 2,6-?Bis(2-?pyridyl)?-?4(1H)-pyridone
- 2,6-BIS(2-PYRIDYL)-4(1H)-PYRIDONE
- 2,6-Bis(2-pyridine)-4(1H)-pyridone
- 2,4-OCTANEDIONE
- 2,6-Di(2-pyridyl)-4(1H)-pyridone
- 6',2'']Terpyridin-4'-one
- [2,2,6,2-Terpyridin]-4(1H)-one
- 2,6-di(pyridin-2-yl)pyridin-4(1H)-one
- 1'H-[2,2'
- 2,6-Bis(2-pyridyl)-4(1H)-pyridone 97%
- 2,6-Bis(2-pyridyl)-4(1H)-pyridone ,98%
- [2,2':6',2''-Terpyridin]-4'-ol
- 4'-HYDROXY-2,2':6',2''-TERPYRIDINE
- HRORSVNZQWCZTD-UHFFFAOYSA-N
- 2,6-dipyridin-2-yl-1H-pyridin-4-one
- 2,2':6',2''-Terpyridin-4'-ol
- 1'H-[2,2',6',2'']Terpyridin-4'-one
- EOS227
- BDBM50401356
- A
- 4-Terpyridone
- 6-(pyridin-2-yl)-1,4-dihydro-[2,2'-bipyridin]-4-one
- B3297
- CS-0085732
- AC-27853
- 1'H-[2,2';6',2 '']terpyridine-4'-one
- 1'H-[2,2';6',2'']terpyridine-4'-one
- 6-(PYRIDIN-2-YL)-[2,2'-BIPYRIDIN]-4-OL
- SMSSF-0625503
- 128143-88-4
- J-005568
- (2,2:6,2-Terpyridin)-4-ol
- YSWG797
- E10303
- J-400598
- AS-62574
- 2,6-Bis(2-pyridyl)-4(1H)-pyridone, 98%
- 101003-65-0
- 1'H-[2,2';6',2'']terpyridin-4'-one
- MFCD06796976
- AKOS015914629
- MFCD01321386
- SCHEMBL1988750
- AMS_CNC_ID-110984563
- 2,6-bis(pyridin-2-yl)-4(1h)-pyridone
- A889056
- AMY38311
- CHEMBL2205804
- SY052797
- 2,6-bis-pyridyl-4-(1H)-pyridone
- OC1=CC(=NC(=C1)C1=CC=CC=N1)C1=NC=CC=C1
- 1'H-[2,2';6',2'']terpyridin-4'-on
- 2,6-Bis(pyridin-2-yl)pyridin-4-ol
- AKOS015912996
- 4/'-HYDROXY-2,2/':6/',2/'/'-TERPYRIDINE
- YSWG025
- 6-(PYRIDIN-2-YL)-1H-[2,2'-BIPYRIDIN]-4-ONE
- 2,2':6',2''-Terpyridin]-4'-ol
- FH28808
- 626-145-5
- 2,6-Bis(2-pyridyl)-4(1H)-pyridone
- MDL： MFCD01321386
- Inchi： 1S/C15H11N3O/c19-11-9-14(12-5-1-3-7-16-12)18-15(10-11)13-6-2-4-8-17-13/h1-10H,(H,18,19)
- InChI Key： HRORSVNZQWCZTD-UHFFFAOYSA-N
- SMILES： O=C1C=C(C2C=CC=CN=2)NC(=C1)C1C=CC=CN=1

Computed Properties

Exact Mass: 249.09000
Monoisotopic Mass: 249.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.9
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.3

Experimental Properties

Color/Form: 。
Melting Point: 168-170 °C (lit.)
PSA: 58.64000
LogP: 2.49890
Solubility: 。

2,6-Bis(2-pyridyl)-4(1H)-pyridone Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Risk Phrases：R36/37/38

2,6-Bis(2-pyridyl)-4(1H)-pyridone Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Bis(2-pyridyl)-4(1H)-pyridone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0996-5g	[2,2':6',2''-Terpyridin]-4'(1'H)-one	128143-88-4	98%	5g	¥2970.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0996-1g	[2,2':6',2''-Terpyridin]-4'(1'H)-one	128143-88-4	98%	1g	¥745.0	2024-07-19
BAI LING WEI Technology Co., Ltd.	B3297-1G	2,6-Bis(2-pyridyl)-4(1H)-pyridone	128143-88-4	98.0%(LC&T)	1G	￥ 690	2022-04-26
Chemenu	CM172712-5g	[2,2,6,2-Terpyridin]-4(1H)-one	128143-88-4	97%	5g	$421	2021-08-05
Chemenu	CM172712-5g	[2,2,6,2-Terpyridin]-4(1H)-one	128143-88-4	97%+	5g	$411	2024-08-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3297-1G	2,6-Bis(2-pyridyl)-4(1H)-pyridone	128143-88-4	>98.0%(T)(HPLC)	1g	¥500.00	2024-04-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B823695-250mg	2,6-Bis(2-pyridyl)-4(1H)-pyridone	128143-88-4	98%	250mg	￥348.00	2022-09-29
BAI LING WEI Technology Co., Ltd.	340065-250mg	[2,2':6',2''-Terpyridin]-4'(1'H)-one	128143-88-4	95%	250mg	￥ 1232	2022-04-26
BAI LING WEI Technology Co., Ltd.	340065-1g	[2,2':6',2''-Terpyridin]-4'(1'H)-one	128143-88-4	95%	1g	￥ 2332	2022-04-26
BAI LING WEI Technology Co., Ltd.	340065-5g	[2,2':6',2''-Terpyridin]-4'(1'H)-one	128143-88-4	95%	5g	￥ 9218	2022-04-26

2,6-Bis(2-pyridyl)-4(1H)-pyridone Production Method

2,6-Bis(2-pyridyl)-4(1H)-pyridone Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Audited Supplier

(CAS:128143-88-4)2,6-BIS(2-PYRIDYL)-4(1H)-PYRIDONE

Order Number:sfd6236

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

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